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Compound of Interest

Compound Name: Ivosidenib

Cat. No.: B560149

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Ivosidenib is paramount. This guide provides a
comprehensive overview of the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to minimize exposure and ensure a safe laboratory
environment.

Hazard Identification and Classification

Ivosidenib is an orally available small molecule inhibitor of mutated isocitrate dehydrogenase-
1.[1] While some safety data sheets (SDS) may not classify Ilvosidenib as a hazardous
substance, others indicate potential health risks, including skin irritation, serious eye damage,
respiratory sensitization, and suspected genetic defects.[2][3] Given the potential for cytotoxic
effects and the variability in hazard classification, it is prudent to handle Ivosidenib as a
hazardous compound, adhering to strict safety protocols.[4][5][6]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the primary defense against exposure to hazardous
chemicals. The following table summarizes the recommended PPE for handling lvosidenib,
based on a conservative approach synthesizing information from multiple safety data sheets.[2]
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Body Part

Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face

Safety glasses with side-

shields or goggles

Required for protection against
splashes and dust. A face
shield may be necessary if
there is a significant risk of
splashing.[4][9]

Hands

Chemical-resistant gloves

(chemotherapy gloves)

Disposable nitrile gloves are a
minimum requirement; double
gloving is recommended for
added protection.[2][9] Gloves
should be inspected before
use and changed immediately
if contaminated.[2][8][10]

Body

Protective clothing (lab coat or

gown)

A disposable gown is
recommended to protect
personal clothing.[4]
Impervious clothing should be
worn.[3][7]

Respiratory

Suitable respirator (e.g., N95)

A respirator should be used if a
risk assessment indicates it is
necessary, particularly when
handling the powder form or if
there is a risk of aerosol
formation.[2][3][7][11]

Feet

Closed-toe shoes

Essential for preventing
injuries from spills or dropped
objects.[9]

Operational Plan for Safe Handling

A systematic approach to handling Ivosidenib, from receipt to disposal, is crucial for laboratory

safety.
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. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Ivosidenib in a tightly sealed container in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.[7]

Recommended storage temperatures are typically -20°C for the powder form.[7]

. Preparation and Handling:

All handling of Ivosidenib, especially the powder form, should be conducted in a designated
area, such as a chemical fume hood or a certified biological safety cabinet, to avoid
inhalation and contamination.[2][8][12]

Before starting work, ensure that a safety shower and an eye wash station are readily
accessible.[2][3][7]

Avoid the formation of dust and aerosols.[2][3][7]

Use Luer-lock connectors and needleless systems for any solution transfers to minimize the
risk of spills and aerosol generation.[5]

. Spill Management:

A cytotoxic spill kit should be readily available in the laboratory.[4][11]

In the event of a spill, evacuate the area and ensure adequate ventilation.[7]

Wear full PPE, including a respirator, during cleanup.[4]

Cover the spill with a suitable absorbent material, then carefully sweep or collect the material
into a designated, labeled container for hazardous waste.[2][7]

Decontaminate the spill area and any affected equipment.[7]

Disposal Plan
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Proper disposal of Ivosidenib and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All materials that have come into contact with Ivosidenib, including
gloves, gowns, vials, and absorbent pads, should be treated as cytotoxic waste.[4] This
waste must be segregated from regular laboratory trash.[12]

o Waste Containers: Use designated, leak-proof, and puncture-resistant containers that are
clearly labeled as "Cytotoxic Waste."[12] These containers are often color-coded (e.qg., yellow
or red).[12]

o Final Disposal: Cytotoxic waste should be collected by a licensed hazardous waste disposal
company for incineration, which is the most common and effective method for destroying
these compounds.[12] Do not dispose of Ivosidenib or contaminated materials down the
drain.[2]

Experimental Protocol: General Weighing and
Solubilization

This protocol outlines the basic steps for safely weighing and preparing a stock solution of
Ivosidenib powder.

Materials:

Ivosidenib powder

» Analytical balance

e Spatula

e Weighing paper or boat

e Appropriate solvent (e.g., DMSO)

e \ortex mixer

o Calibrated pipettes
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e Conical tubes with screw caps
Procedure:

o Preparation: Don all required PPE and perform the entire procedure within a chemical fume
hood.

e Weighing:

o Place a new piece of weighing paper or a weighing boat on the analytical balance and
tare.

o Carefully use a clean spatula to transfer the desired amount of lvosidenib powder onto
the weighing paper. Avoid creating dust.

o Record the exact weight.
e Transfer:

o Carefully transfer the weighed powder into a labeled conical tube.
e Solubilization:

o Using a calibrated pipette, add the calculated volume of the appropriate solvent to the
conical tube.

o Secure the cap tightly.
o Vortex the tube until the powder is completely dissolved.

o Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) in
a clearly labeled, sealed container.[7]

e Decontamination:

o Wipe down the spatula, balance, and work surface inside the fume hood with an
appropriate cleaning agent.
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o Dispose of all contaminated disposable items (weighing paper, pipette tips, gloves) in the
designated cytotoxic waste container.

Workflow for Handling Ivosidenib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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